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Compound of Interest

Compound Name: Butyryl-2,2-D2 chloride

CAS No.: 90587-10-3

Cat. No.: B1380589 Get Quote

Executive Summary & Risk Profile
Butyryl-2,2-D2 chloride is a high-value, deuterated acyl chloride used primarily as a labeling

reagent in metabolic studies and drug development.[1] While chemically identical to non-

deuterated butyryl chloride, its disposal requires elevated precision to manage three distinct

risks: violent water reactivity, corrosivity, and extreme olfactory nuisance (stench).

Improper disposal releases Deuterium-labeled Hydrochloric Acid (DCl) gas and Butyric Acid-

2,2-D2.[1] The latter possesses a potent, vomit-like odor that can render a laboratory

uninhabitable even at parts-per-billion concentrations.[1]
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Hazard Class Risk Description Critical Control Point

Reactivity
Reacts violently with

water/moisture.[1][2]

Strict exclusion of moisture

until controlled quenching.[1]

Corrosivity
Causes severe skin/eye burns;

lachrymator.[1][2]

Silver Shield® gloves &

chemical fume hood.[1]

Flammability Flash Point ~18°C (64°F).[1][3]
Ground all equipment; remove

ignition sources.[1][4]

Nuisance
Hydrolysis yields Butyric Acid-

D2 (Stench).[1]

Maintain pH > 8 to trap as non-

volatile butyrate salt.[1]

Pre-Operational Safety (The "Armor")
Before initiating disposal, you must establish a defense perimeter. Standard nitrile gloves are

insufficient for prolonged exposure to acyl chlorides.

Engineering Controls: All operations must occur inside a certified chemical fume hood with

the sash at the lowest working position.

PPE Requirements:

Hands: Silver Shield® (Laminate) gloves are preferred. If unavailable, double-glove with

thick nitrile (minimum 5 mil), changing the outer pair immediately upon any splash.

Eyes: Chemical splash goggles (ventless preferred) + Face Shield.

Body: Flame-resistant lab coat and chemical apron.

Controlled Quenching Protocol (Standard Operating
Procedure)
Objective: To convert the reactive acyl chloride into a stable, non-volatile salt solution (Sodium

Butyrate-D2) suitable for chemical waste streams.[1]

Reagents Required:
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Sodium Carbonate (

) or Sodium Hydroxide (

, 10% solution)

Crushed Ice[1]

pH strips or probe

Step-by-Step Methodology
Phase 1: Preparation of the "Kill Bath"

Select a beaker with a volume at least 10x the volume of the Butyryl-2,2-D2 chloride to be

disposed of.

Prepare a 20% Sodium Carbonate solution or 10% Sodium Hydroxide solution.

Expert Insight: Sodium Carbonate is milder but will generate

foam. Sodium Hydroxide avoids foam but generates more heat. For quantities >50mL, use
Carbonate to prevent thermal runaway.

Add crushed ice to the alkaline solution until the temperature is < 5°C.

Phase 2: Controlled Hydrolysis
Transfer the Butyryl-2,2-D2 chloride to a pressure-equalizing addition funnel (for volumes >

50mL) or use a glass syringe (for small volumes).

Dropwise Addition: Add the reagent to the alkaline ice bath very slowly.

Mechanism:[5][6][7]

[1]

WARNING: Do not add water to the acid chloride. Always add the acid chloride to the

large volume of aqueous base. This ensures the heat of hydration is dissipated instantly.

Monitor temperature; do not allow the bath to exceed 20°C.
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Phase 3: The "Stench Lock" (Validation)
Once addition is complete, stir the mixture for 30 minutes.

Self-Validating Step: Check the pH.

If pH < 7: The solution will smell strongly of butyric acid. Add more base immediately.

If pH > 8: The butyric acid is deprotonated into the non-volatile butyrate salt. The smell

should be minimal.

Why this matters: Butyric acid has a

of ~4.82. At pH 8, >99.9% is in the salt form, effectively "locking" the odor in the aqueous
phase.

Operational Workflow Visualization
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Start: Waste Identification

Volume Assessment
(< 50mL vs > 50mL)

Prepare Alkaline Ice Bath
(NaOH or Na2CO3 + Ice)

Select Vessel Size (10x Volume)

SLOW Dropwise Addition
(Maintain T < 20°C)

Stir for 30 Minutes

Validation: Check pH

Add More Base

pH < 8 (Stench Risk)

Transfer to Waste Container
(Label: D002, D001)

pH > 8 (Safe)
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Caption: Logical workflow for the alkaline hydrolysis of Butyryl-2,2-D2 chloride, emphasizing

pH validation to control odor and corrosivity.

Waste Stream Management & Compliance
Once quenched, the material is no longer water-reactive, but it remains a hazardous chemical

waste.

RCRA Classification (USA):

D002 (Corrosivity): Even if neutralized, the high salt/pH content may classify it here

depending on final pH.

D001 (Ignitability): If organic solvents were used in the rinse.

Labeling:

Label as "Alkaline Solution of Sodium Butyrate-D2 and Sodium Chloride."

Explicitly mark "High pH" and "Stench" (even if neutralized, residual odor often persists).

Container: Polyethylene (HDPE) or glass. Do not fill >90% to allow for expansion.

Emergency Contingencies
Spill Response (Small Scale < 100mL):

Evacuate the immediate area if the sash was up. The lachrymatory effect will be immediate.

Do NOT use water. Water will cause an explosion of acid gas.

Cover the spill with dry sand, vermiculite, or a dedicated acid-neutralizing absorbent (e.g.,

sodium bicarbonate powder).

Scoop the absorbed material into a container and place it in the fume hood to off-gas safely.

First Aid:

Skin Contact: Immediate flush with water for 15 minutes.[3] Do not wait for symptoms.
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Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention

(pulmonary edema can be delayed).[6]

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press. [Link]

U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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